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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, particularly when handling reactive compounds such as Tetramethylammonium
nitrate. This document provides crucial safety protocols and logistical plans for the handling
and disposal of this chemical, grounded in established safety data.

Chemical Identification and Hazards

Property Value References
CAS Number 1941-24-8 [11[21[3]
Molecular Formula C4H12N203 [2]
Molecular Weight 136.15 g/mol [2]
Appearance White to light yellow crystalline 2]

solid
Hazard Class Oxidizing solid, Category 2 [11[4115]
Signal Word Danger [1][3]

Tetramethylammonium nitrate is classified as a hazardous chemical and a strong oxidizer.[1]
[4] It can intensify fires and may cause skin and serious eye irritation.[1][3][4][5] Inhalation may
lead to respiratory irritation.[3][5]
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Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to ensure personal safety.

Protection Type

Specification

References

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[1]14]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced. A
dust mask type N95 (US) or
type P3 (EN 143) respirator

cartridges are recommended.

[1]

Handling and Storage

Proper handling and storage are critical to prevent accidents.
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Aspect

Guideline

References

Ventilation

Use only outdoors or in a well-
ventilated area. Ensure that
eyewash stations and safety
showers are close to the

workstation location.

[1]14]

Handling

Wash face, hands, and any

exposed skin thoroughly after

handling. Avoid breathing dust.

Keep away from heat, sparks,

open flames, and hot surfaces.

Keep away from clothing and

other combustible materials.

[1](4]6]

Storage

Store in a tightly closed
container in a cool, dry, well-
ventilated place. Store locked
up. Do not store near

combustible materials.

[1]14]6]

Incompatible Materials

Strong reducing agents,
combustible materials, strong
oxidizing agents, strong acids,

and finely powdered metals.

[1]14]

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First-Aid Procedure

References

Inhalation

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
not breathing, give artificial
respiration. Get medical

attention if symptoms occur.

[1]14]6]1[7]

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes. Remove
contaminated clothing and
wash before reuse. If skin
irritation occurs, get medical

advice/attention.

[1]14]6]1[7]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing
for at least 15 minutes. If eye
irritation persists, get medical

advice/attention.

[1]14]6]

Ingestion

Do NOT induce vomiting.
Rinse mouth and drink 2-4
cupfuls of milk or water if the
person is conscious and alert.
Get medical attention

immediately.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential.

In case of a spill, immediately notify safety personnel.[9] Avoid generating dust and remove all

sources of ignition.[6] Use appropriate PPE, including respiratory protection. Spilled material
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should be swept up or vacuumed and placed into a suitable, closed container for disposal.[6] If
the material is mixed with combustibles, it should not be allowed to dry and should be mixed
with additional water before collection.[9]

Waste disposal must be conducted in accordance with federal, state, and local regulations.[9]
Chemical waste generators must determine if the discarded chemical is classified as a
hazardous waste.[1] Dispose of the contents/container to an approved waste disposal plant.[1]
[4] Do not empty into drains.[1]

Experimental Workflow: Handling Tetramethylammonium Nitrate
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Workflow for Handling Tetramethylammonium Nitrate
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Caption: Logical workflow for the safe handling and disposal of Tetramethylammonium
nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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